Cas no 1187591-52-1 ((3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid)

• Product Name: (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid
• CAS No: 1187591-52-1
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 6361323
• PubChem ID: 25323192
• Update Time: 2025-11-03

(3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid
• 1187591-52-1
• AKOS017380083
• EN300-10411554

• Inchi： 1S/C11H12ClNO3/c1-7(14)13-10(6-11(15)16)8-2-4-9(12)5-3-8/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m0/s1
• InChI Key： MHJFYCQGHIHUSB-JTQLQIEISA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid

Introduction to (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic Acid (CAS No. 1187591-52-1)

(3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid, with the CAS number 1187591-52-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the 3-position, specifically in the (S) configuration, makes this molecule of particular interest for researchers exploring stereoselective synthesis and pharmacological activity.

The molecular structure of (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid consists of a propionic acid backbone substituted with an acetamide group and a 4-chlorophenyl moiety. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological interactions. The chlorophenyl group, in particular, is known to influence the electronic and steric environment of the molecule, which can be leveraged to modulate its pharmacological effects.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of enantiomerically pure compounds. The synthesis of (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid represents a significant step forward in this area. Researchers have reported novel methodologies for the stereoselective preparation of this compound, which could have broader implications for the synthesis of other chiral pharmaceuticals.

One of the most compelling aspects of (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid is its potential as a building block for more complex drug molecules. Its structural features make it a versatile intermediate that can be further functionalized to create novel pharmacophores. For instance, modifications at the acetamide group or the chlorophenyl ring could lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

Current research in this field is exploring the pharmacological profile of derivatives of (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid. Studies have indicated that certain analogs may exhibit promising activities in areas such as inflammation modulation and pain management. The precise stereochemistry of this compound plays a crucial role in determining its biological efficacy, making it an attractive candidate for structure-activity relationship (SAR) studies.

Advances in computational chemistry have also facilitated the design and optimization of synthetic routes for (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid. Molecular modeling techniques have been employed to predict the behavior of this compound in various reaction conditions, allowing researchers to fine-tune their synthetic strategies. This interdisciplinary approach combines experimental data with theoretical calculations to accelerate the discovery process.

The industrial production of (3S)-3-(4-chlorophenyl)-3-acetamidopropanoic acid is another area of focus. Scalable synthetic methods are being developed to ensure that this compound can be produced reliably and cost-effectively for both research and commercial applications. Process optimization efforts are aimed at improving yield, purity, and overall efficiency, thereby reducing the barriers to its widespread use.

In summary, (CAS No. 1187591-52-1) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its role as a versatile intermediate, make it a valuable asset for chemists and biologists alike. As our understanding of chiral chemistry and drug design continues to evolve, compounds like this are poised to play an increasingly important role in the discovery and development of new therapeutic agents.